Cas no 256925-92-5 (Cimiracemoside C)

• Product Name: Cimiracemoside C
• CAS No: 256925-92-5
• MF: C₃₅H₅₆O₉
• MW: 620.813752174377
• CID: 253558
• PubChem ID: 15541911
• Update Time: 2025-06-07

Cimiracemoside C Chemical and Physical Properties

Names and Identifiers

• a-L-Arabinopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• Cimiracemoside C
• a-L-Arabinopyranoside, (3b,15a,16a,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolano...
• Cimigenol-3-O-alpha-L-arabinoside
• CIMIRACEMOSIDE C(AS)
• Cimicifugoside M
• Cimigenol 3-O-alpha-L-arabinoside
• [ "" ]
• (2R,3R,4R,5R)-2-[[(1S,2R,3S,4S,7S,9S,12S,14R,17R,18R,19S,21R,22R)-2-Hydroxy-22-(2-hydroxypropan-2-yl
• Cimigenol 3-o-alpha-L-arabinopyranoside
• (2S,3R,4S,5S)-2-[[(1S,2R,3S,4R,7R,9S,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-yl]oxy]oxane-3,4,5-triol
• CIMIGENOL 3-O-alpha-L-ARABINOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH)
• CIMIGENOL 3-O-.ALPHA.-L-ARABINOPYRANOSIDE
• CIMIGENOL 3-O-.ALPHA.-L-ARABINOPYRANOSIDE (CONSTITUENT OF BLACK COHOSH) [DSC]
• CIMIGENOL 3-O-.ALPHA.-L-ARABINOSIDE
• .ALPHA.-L-ARABINOPYRANOSIDE, (3.BETA.,15.ALPHA.,16.ALPHA.,23R,24S)-16,23:16,24-DIEPOXY-15,25-DIHYDROXY-9,19-CYCLOLANOSTAN-3-YL
• AKOS037514588
• AKOS032948479
• UNII-4DC28J6R1K
• CIMIGENOL-3-O-.ALPHA.-L-ARABINOSIDE
• alpha-L-Arabinopyranoside, (3beta,15alpha,16alpha,23R,24S)-16,23:16,24-diepoxy-15,25-dihydroxy-9,19-cyclolanostan-3-yl
• Q27259441
• 4DC28J6R1K
• SCHEMBL4921749
• 256925-92-5
• Cimigenol 3-O-beta-D-xylopyranoside
• Cimicifugol xyloside
• Cimigoside
• (+)-Cimicifugoside M
• Cimigenoside
• cimigenol-3-O-beta-D-xyloside
• G14237
• DA-51913

• MDL： MFCD24386878
• Inchi： 1S/C35H56O9/c1-17-14-19-26(30(4,5)40)44-35(43-19)25(17)31(6)12-13-34-16-33(34)11-10-22(42-27-24(38)23(37)18(36)15-41-27)29(2,3)20(33)8-9-21(34)32(31,7)28(35)39/h17-28,36-40H,8-16H2,1-7H3/t17-,18+,19-,20+,21+,22+,23+,24-,25-,26+,27+,28-,31-,32-,33-,34+,35+/m1/s1
• InChI Key： BTPYUWOBZFGKAI-BKJHYQRZSA-N
• SMILES： O1[C@H]2[C@@H](C(C)(C)O)O[C@]31[C@@H]([C@]1(C)[C@@](C)([C@H]3[C@H](C)C2)CC[C@@]23C[C@]42CC[C@@H](C(C)(C)[C@@H]4CC[C@H]31)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O

Computed Properties

• Exact Mass: 620.39200
• Monoisotopic Mass: 620.39243336 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• Molecular Weight: 620.8
• XLogP3: 3.7

Experimental Properties

• Color/Form: Cryst.
• Density: 1.32
• Melting Point: 258-260 ºC
• PSA: 138.07000
• LogP: 3.12140

Related Categories

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• Triterpenoids